5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-2-pyridin-3-ylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10FN3OS/c16-11-5-3-10(4-6-11)8-13-14(20)19-15(21-13)18-12-2-1-7-17-9-12/h1-9H,(H,18,19,20)/b13-8-
• InChI Key: CXEUKWTXRPMIDS-JYRVWZFOSA-N
• Canonical SMILES: C1=CC(=CN=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)F)S2
• Isomeric SMILES: C1=CC(=CN=C1)N=C2NC(=O)/C(=C/C3=CC=C(C=C3)F)/S2
• Molecular Formula: C15H10FN3OS
• Molecular Weight: 299.3 g/mol

Description

5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one, also known as FPTQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FPTQ is a thiazole derivative that has shown promising results in various studies, and its synthesis method is relatively straightforward.

Mechanism of Action

The mechanism of action of 5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one is not fully understood, but studies have shown that it can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of bacterial cells by disrupting the bacterial cell wall.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects, including its ability to induce apoptosis in cancer cells and inhibit the growth of bacterial cells. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. This compound is also stable under normal laboratory conditions and has a long shelf life. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of 5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one. One potential direction is to further investigate its potential as an anticancer agent and to explore its mechanism of action in more detail. Another direction is to study its potential as an antimicrobial agent and to explore its activity against different bacterial strains. Additionally, this compound could be studied for its potential applications in materials science, such as its ability to act as a catalyst in chemical reactions. Overall, this compound is a compound with significant potential for various scientific applications, and further research is needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of 5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one involves the condensation reaction between 4-fluorobenzaldehyde and 2-amino-3-pyridinethiol in the presence of acetic acid. The reaction takes place at room temperature and produces this compound as a yellow solid in good yield. The purity of the synthesized compound can be improved by recrystallization.

Scientific Research Applications

5-(4-fluorobenzylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies showing that it can induce apoptosis in cancer cells. This compound has also been studied for its potential application as an antimicrobial agent, with studies showing that it has significant activity against various bacterial strains.